molecular formula C13H20N2O2 B7586614 N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide

N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide

Cat. No.: B7586614
M. Wt: 236.31 g/mol
InChI Key: SNMYLAKOJYWUJB-UHFFFAOYSA-N
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Description

N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide, also known as EFMC, is a synthetic compound that has been widely used in scientific research. This compound belongs to the class of piperidine derivatives and has shown promising results in various biochemical and physiological studies. The purpose of

Mechanism of Action

The mechanism of action of N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide is not fully understood. However, it has been suggested that this compound acts as a modulator of the sigma-1 receptor. This receptor is known to regulate several cellular processes, including calcium signaling, oxidative stress, and protein folding. By binding to this receptor, this compound may modulate these processes, leading to its observed biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the aggregation of amyloid-beta peptides, which are known to play a role in the development of Alzheimer's disease. This compound has also been shown to have antioxidant properties, which may protect against oxidative stress-induced cell damage. In addition, this compound has been shown to have analgesic and anxiolytic effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide is its high selectivity for the sigma-1 receptor. This selectivity makes it a useful tool for studying the physiological processes regulated by this receptor. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments. In addition, this compound has not been extensively studied in humans, so its potential side effects and toxicity are not well understood.

Future Directions

There are several future directions for N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide research. One potential direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases. Another direction is to study its potential as an analgesic and anxiolytic agent. In addition, future studies could focus on developing more water-soluble derivatives of this compound to overcome its limitations in lab experiments. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity.
Conclusion:
In summary, this compound, or this compound, is a synthetic compound that has shown promising results in various scientific research studies. It has potential as a ligand for the sigma-1 receptor and has been studied for its potential therapeutic effects in neurodegenerative diseases. This compound has several biochemical and physiological effects, including antioxidant properties and analgesic and anxiolytic effects. While this compound has some limitations in lab experiments, it has several future directions for research that could lead to its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide involves the reaction of 2-acetylfuran with N-ethyl-4-methylpiperidine-1-carboxamide. This reaction is catalyzed by palladium on carbon in the presence of hydrogen gas. The resulting product is then purified through column chromatography to obtain this compound in high purity.

Scientific Research Applications

N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide has been used in various scientific research studies, particularly in the field of neuroscience. It has shown potential as a ligand for the sigma-1 receptor, which is involved in several physiological processes, including pain perception, memory, and mood regulation. This compound has also been used as a potential therapeutic agent for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

Properties

IUPAC Name

N-ethyl-2-(furan-2-yl)-4-methylpiperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O2/c1-3-14-13(16)15-7-6-10(2)9-11(15)12-5-4-8-17-12/h4-5,8,10-11H,3,6-7,9H2,1-2H3,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SNMYLAKOJYWUJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)N1CCC(CC1C2=CC=CO2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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